Cas no 2361800-84-0 (N-[4-[[4-(1-Hydroxy-1-methylethyl)-1-piperidinyl]carbonyl]phenyl]-2-propenamide)

• Product Name: N-[4-[[4-(1-Hydroxy-1-methylethyl)-1-piperidinyl]carbonyl]phenyl]-2-propenamide
• CAS No: 2361800-84-0
• MF: C₁₈H₂₄N₂O₃
• MW: 316.394764900208
• CID: 5413826
• PubChem ID: 145904533
• Update Time: 2025-06-12

N-[4-[[4-(1-Hydroxy-1-methylethyl)-1-piperidinyl]carbonyl]phenyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-{4-[4-(2-hydroxypropan-2-yl)piperidine-1-carbonyl]phenyl}prop-2-enamide
• EN300-26580701
• Z3362658460
• N-[4-[4-(2-Hydroxypropan-2-yl)piperidine-1-carbonyl]phenyl]prop-2-enamide
• 2361800-84-0
• N-[4-[[4-(1-Hydroxy-1-methylethyl)-1-piperidinyl]carbonyl]phenyl]-2-propenamide

• Inchi： 1S/C18H24N2O3/c1-4-16(21)19-15-7-5-13(6-8-15)17(22)20-11-9-14(10-12-20)18(2,3)23/h4-8,14,23H,1,9-12H2,2-3H3,(H,19,21)
• InChI Key： BONOUGKUEDLNNB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(N2CCC(C(O)(C)C)CC2)=O)C=C1)(=O)C=C

Computed Properties

• Exact Mass: 316.17869263g/mol
• Monoisotopic Mass: 316.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.187±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 545.3±46.0 °C(Predicted)
• pka: 13.29±0.70(Predicted)

Additional information on N-[4-[[4-(1-Hydroxy-1-methylethyl)-1-piperidinyl]carbonyl]phenyl]-2-propenamide

Professional Introduction to N-[4-[[4-(1-Hydroxy-1-methylethyl)-1-piperidinyl]carbonyl]phenyl]-2-propenamide (CAS No. 2361800-84-0)

N-[4-[[4-(1-Hydroxy-1-methylethyl)-1-piperidinyl]carbonyl]phenyl]-2-propenamide, with the CAS number 2361800-84-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its unique structural features and potential therapeutic applications. The compound belongs to a class of molecules that exhibit promise in modulating various biological pathways, making it a subject of extensive research in academic and industrial settings.

The chemical structure of N-[4-[[4-(1-Hydroxy-1-methylethyl)-1-piperidinyl]carbonyl]phenyl]-2-propenamide is characterized by a complex arrangement of functional groups, including an amide moiety and a piperidine ring. The presence of these features suggests that the compound may interact with biological targets in multiple ways, potentially leading to a wide range of pharmacological effects. Specifically, the piperidine ring is known for its role in enhancing binding affinity and selectivity, which is crucial for the development of drugs that target specific receptors or enzymes.

In recent years, there has been growing interest in the development of small molecules that can modulate neurotransmitter systems. N-[4-[[4-(1-Hydroxy-1-methylethyl)-1-piperidinyl]carbonyl]phenyl]-2-propenamide has been investigated for its potential to interact with serotonin and dopamine receptors, which are key targets in the treatment of neurological and psychiatric disorders. Studies have shown that compounds with similar structural motifs can exhibit significant effects on these systems, leading to improved symptoms in patients suffering from conditions such as depression, anxiety, and Parkinson's disease.

One of the most compelling aspects of N-[4-[[4-(1-Hydroxy-1-methylethyl)-1-piperidinyl]carbonyl]phenyl]-2-propenamide is its mechanism of action. The compound's ability to modulate neurotransmitter activity suggests that it may be capable of producing effects that are both therapeutic and well-tolerated. This is particularly important in the context of drug development, where efficacy must be balanced against safety. The presence of the amide group in the molecule also suggests potential for metabolic stability, which is another critical factor in determining a drug's overall profile.

Recent advancements in computational chemistry have allowed researchers to more accurately predict the biological activity of molecules like N-[4-[[4-(1-Hydroxy-1-methylethyl)-1-piperidinyl]carbonyl]phenyl]-2-propenamide. By leveraging high-throughput screening techniques and machine learning algorithms, scientists can rapidly identify promising candidates for further investigation. These methods have already been instrumental in identifying novel therapeutic agents that target previously unexplored pathways. As a result, N-[4-[[4-(1-Hydroxy-1-methylethyl)-1-piperidinyl]carbonyl]phenyl]-2-propenamide represents an exciting opportunity for further research and development.

The synthesis of N-[4-[[4-(1-Hydroxy-1-methylethyl)-1-piperidinyl]carbonyl]phenyl]-2-propenamide presents unique challenges due to its complex structure. However, advances in synthetic methodology have made it possible to produce this compound with high yield and purity. Techniques such as multi-step organic synthesis and catalytic processes have been employed to streamline the production process. These advancements not only make the compound more accessible for research purposes but also pave the way for large-scale production if it proves to be a viable therapeutic agent.

In conclusion, N-[4-[[4-(1-Hydroxy-1-methylethyl)-1-piperidinyl]carbonyl]phenyl]-2-propenamide (CAS No. 2361800-84-0) is a promising compound with significant potential in the field of pharmaceutical chemistry. Its unique structural features and potential mechanisms of action make it an attractive candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new treatments for various diseases.